SAMT-247
SAMT-247
SAMT-247 is an inhibitor of HIV. It acts by modifying the nucleocapsid NCp7 region of Gag in infected cells and blocking Gag processing and reducing infectivity.
Brand Name:
Vulcanchem
CAS No.:
850715-59-2
VCID:
VC0542389
InChI:
InChI=1S/C12H14N2O2S/c1-8(15)9-4-2-3-5-10(9)12(17)14-7-6-11(13)16/h2-5H,6-7H2,1H3,(H2,13,16)(H,14,17)
SMILES:
O=C(N)CCNC(C1=CC=CC=C1C(C)=O)=S
Molecular Formula:
C12H14N2O2S
Molecular Weight:
250.31
SAMT-247
CAS No.: 850715-59-2
Inhibitors
VCID: VC0542389
Molecular Formula: C12H14N2O2S
Molecular Weight: 250.31
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 850715-59-2 |
|---|---|
| Product Name | SAMT-247 |
| Molecular Formula | C12H14N2O2S |
| Molecular Weight | 250.31 |
| IUPAC Name | N-[2-Acetylthiobenzoyl]-beta-alaninamide |
| Standard InChI | InChI=1S/C12H14N2O2S/c1-8(15)9-4-2-3-5-10(9)12(17)14-7-6-11(13)16/h2-5H,6-7H2,1H3,(H2,13,16)(H,14,17) |
| Standard InChIKey | VBQYEICOHVAOSJ-UHFFFAOYSA-N |
| SMILES | O=C(N)CCNC(C1=CC=CC=C1C(C)=O)=S |
| Appearance | Solid powder |
| Description | SAMT-247 is an inhibitor of HIV. It acts by modifying the nucleocapsid NCp7 region of Gag in infected cells and blocking Gag processing and reducing infectivity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SAMT-247; SAMT 247; SAMT247; |
| Reference | 1: Nikolayevskiy H, Scerba MT, Deschamps JR, Appella DH. Reaction Kinetics Direct a Rational Synthesis of an HIV-1 Inactivator of Nucleocapsid Protein 7 and Provide Mechanistic Insight into Cellular Metabolism and Antiviral Activity. Chemistry. 2018 Apr 13. doi: 10.1002/chem.201801253. [Epub ahead of print] PubMed PMID: 29653024. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume